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Compound of Interest

Compound Name: L-Tyrosine-13C9

CAS No.: 55443-60-2

Cat. No.: B3271782

Get Quote

Executive Summary: The Isotopic Asset
L-Tyrosine-13C9 (Tyrosine, ring-13C9) is a high-precision stable isotope-labeled amino acid

used primarily as an internal standard in quantitative mass spectrometry (LC-MS/MS),

metabolic flux analysis, and SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture)

experiments.[1][2]

Unlike standard reagents, the value of L-Tyrosine-13C9 lies in its isotopic fidelity.[1] While

chemically identical to natural L-Tyrosine in terms of reactivity, its financial value and role in

critical quantification data demand a storage protocol that exceeds standard amino acid

handling. This guide outlines a "Zero-Risk" storage and handling framework designed to

prevent isotopic dilution, chemical degradation (oxidation), and precipitation.[1]

Physicochemical Stability Profile
To preserve the integrity of L-Tyrosine-13C9, one must understand the mechanisms that

threaten it.[1] The 13C labeling does not alter the chemical stability compared to the unlabeled

isotopologue, but it increases the cost of failure.
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The Phenolic Vulnerability
The core stability challenge for Tyrosine is its phenolic hydroxyl group.

Oxidation: In the presence of reactive oxygen species (ROS) or high pH, the phenol group

can oxidize to form a tyrosyl radical. This radical can dimerize to form dityrosine (a covalent

cross-link), rendering the molecule useless as a standard.

Photochemical Degradation: Tyrosine absorbs UV light (peak absorption ~274 nm).[1]

Prolonged exposure to ambient light can catalyze photo-oxidation, leading to yellowing of the

powder and formation of degradation products like DOPA (3,4-dihydroxyphenylalanine).[1]

Solubility and pH Sensitivity
L-Tyrosine is notoriously sparingly soluble in water at neutral pH (~0.45 mg/mL at 25°C).[1]

Risk: Attempting to dissolve it in neutral buffers often leads to micro-precipitation. These

micro-crystals are often invisible to the naked eye but cause significant variability in LC-MS

signal intensity.[1]

Solution: Solubility is drastically improved at acidic pH (< pH 2) or basic pH (> pH 9).[1]

Acidic solubilization (e.g., 0.1 M HCl) is preferred for MS applications to avoid salt

accumulation and basic oxidation.

Storage Protocols
Solid State Storage (Long-Term)
While some manufacturers list "Room Temperature" as acceptable, the "Senior Scientist"

standard for high-value isotopes dictates a more conservative approach to maximize shelf life

(3–5+ years).[1]
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Parameter Recommendation Rationale

Temperature -20°C
Slows kinetic rate of

autoxidation.[1]

Container Amber glass or foil-wrapped
Prevents UV-induced radical

formation.[1]

Atmosphere Argon/Nitrogen Headspace
Displaces oxygen to prevent

phenolic oxidation.[1]

Desiccation Tight seal with desiccant
Prevents hygroscopic clumping

and hydrolysis risks.[1]

Solution State Storage (Working Stocks)
Solutions of L-Tyrosine-13C9 are significantly less stable than the solid form.[1]

Solvent: 0.1 M HCl (or 1% Formic Acid). Avoid neutral water or PBS stocks.

Temperature: -80°C is mandatory for long-term solution storage (>1 month).[1][3][4] -20°C is

acceptable for <1 month.[1][3]

Freeze-Thaw:Strictly limited. Repeated cycles can induce precipitation that does not re-

dissolve upon thawing.[1]

Shelf Life: 6 months at -80°C; 1 month at -20°C.

Visualizing the Degradation & Handling Logic
Diagram 1: Degradation Pathways
This diagram illustrates the chemical risks associated with improper storage (Light and Oxygen

exposure).
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Prevention Strategy
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Caption: Chemical degradation pathways of L-Tyrosine-13C9 showing oxidation to

Dityrosine/DOPA and physical precipitation risks.[1][5][6]

Diagram 2: Optimal Experimental Workflow
A self-validating workflow for preparing and storing stock solutions.
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Quality Checkpoint

Receipt of Solid
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Caption: Recommended lifecycle workflow from receipt to usage, emphasizing acidic

solubilization and single-use aliquoting.

Experimental Protocol: Preparation of Stock
Solution
Objective: Prepare a stable 1 mg/mL stock solution of L-Tyrosine-13C9 for LC-MS

applications.

Materials:

L-Tyrosine-13C9 solid.[1]

0.1 M Hydrochloric Acid (HCl) (LC-MS grade).[1]

Amber microcentrifuge tubes.

Procedure:

Environment: Work in a low-light or amber-light environment if possible to minimize photo-

oxidation during weighing.[1]

Weighing: Weigh the target amount of L-Tyrosine-13C9. Note: Tyrosine powder can be

static; use an anti-static gun if available.

Solubilization: Add 0.1 M HCl to achieve a concentration of 1 mg/mL.

Crucial Step: Vortex vigorously for 1 minute. Inspect visually. If particles remain, sonicate

for 5 minutes. Do not heat above 40°C.

Verification: Measure OD280 if UV-Vis is available (Extinction coefficient

in acid) to confirm concentration.

Aliquoting: Dispense into single-use aliquots (e.g., 50 µL or 100 µL) to avoid freeze-thaw

cycles.
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Storage: Flash freeze in liquid nitrogen (optional but recommended) and store immediately at

-80°C.

Troubleshooting & Quality Control
Observation Diagnosis Action

Yellow/Brown Powder
Photo-oxidation or moisture

contamination.[1]

Discard. Purity is

compromised; will introduce

unknown mass peaks.

Low MS Signal
Precipitation due to neutral pH

or freeze-thaw cycles.[1]

Re-solubilize fresh stock in 0.1

M HCl. Do not attempt to

vortex old stock.

Shift in Retention Time
Column interaction change or

degradation to DOPA.

Run a blank and a fresh

standard. Check for M+16

peak (Hydroxylation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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